Cas no 2877667-00-8 (5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine)

• Product Name: 5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine
• CAS No: 2877667-00-8
• MF: C₁₄H₁₅ClFN₅
• MW: 307.753804445267
• CID: 5308310
• PubChem ID: 165432393
• Update Time: 2025-05-20

5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6841-0494
• 5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine
• AKOS040888705
• 2877667-00-8
• 5-Chloro-2-[4-[(5-fluoro-3-pyridinyl)methyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C14H15ClFN5/c15-12-7-18-14(19-8-12)21-3-1-20(2-4-21)10-11-5-13(16)9-17-6-11/h5-9H,1-4,10H2
• InChI Key： GUHWHCIBTCKGOM-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC(F)=CN=C3)CC2)=NC=C(Cl)C=N1

Computed Properties

• Exact Mass: 307.1000014g/mol
• Monoisotopic Mass: 307.1000014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.7±55.0 °C(Predicted)
• pka: 5.07±0.10(Predicted)

Additional information on 5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine

Comprehensive Overview of 5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2877667-00-8)

5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2877667-00-8) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with a chloro group and a piperazine moiety linked to a 5-fluoropyridin-3-ylmethyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to bioactive molecules.

The compound's synthetic route and structure-activity relationship (SAR) have been explored in recent studies, with a focus on optimizing its physicochemical properties. Its logP and solubility profiles suggest moderate lipophilicity, which is advantageous for drug discovery. Additionally, the presence of both fluorine and chlorine atoms enhances its metabolic stability, a critical factor in medicinal chemistry design. This aligns with current trends in fragment-based drug discovery (FBDD), where halogenated fragments are prized for their ability to improve binding affinity.

In the context of AI-driven drug discovery, 5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine has been flagged by predictive algorithms as a potential lead compound for targeting protein-protein interactions (PPIs). Its molecular docking simulations reveal favorable interactions with several biological targets, including enzymes involved in cell signaling pathways. This has sparked interest in its application for oncology and neurodegenerative diseases, areas where small molecule therapeutics are in high demand.

From an industrial perspective, the scalability of 2877667-00-8 synthesis is under investigation. Recent advancements in flow chemistry and catalysis have reduced production costs, making it a viable candidate for large-scale manufacturing. Its patent landscape is also evolving, with several filings highlighting its utility in combination therapies. This is particularly relevant given the growing emphasis on personalized medicine and multi-target approaches in modern pharmacology.

Environmental and regulatory considerations for 5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine are also being addressed. Its biodegradability and ecotoxicity profiles are under scrutiny to ensure compliance with green chemistry principles. This reflects the broader shift toward sustainable synthesis in the chemical industry, a topic frequently searched by professionals seeking eco-friendly alternatives.

In summary, 5-chloro-2-{4-[(5-fluoropyridin-3-yl)methyl]piperazin-1-yl}pyrimidine represents a compelling case study at the intersection of drug discovery, process chemistry, and computational modeling. Its versatility and adaptability to emerging technologies position it as a compound of enduring interest in both academic and industrial settings.